Cas no 18042-43-8 ((2-Allylphenoxy)trimethylsilane)

• Product Name: (2-Allylphenoxy)trimethylsilane
• CAS No: 18042-43-8
• Molecular Formula: C₁₂H₁₈OSi
• Molecular Weight: 206.3562
• CID: 858140
• PubChem ID: 15049460

(2-Allylphenoxy)trimethylsilane Properties

Names and Identifiers

• (2-Allylphenoxy)trimethylsilan
• (2-Allylphenoxy)trimethylsilane
• 1-ALLYL-2-(TRIMETHYLSILOXY)BENZENE
• trimethyl-(2-prop-2-enylphenoxy)silane
• <2-Allyl-phenoxy>-trimethyl-silan
• 1-Allyl-2-trimethylsiloxy-benzol
• 2-allyl-1-(trimethylsiloxy)benzene
• Silane,trimethyl[2-(2-propenyl)phenoxy]
• Silane, triMethyl[2-(2-propenyl)phenoxy]-
• Trimethyl[2-(prop-2-en-1-yl)phenoxy]silane
• TRIMETHYL(2-(PROP-2-EN-1-YL)PHENOXY)SILANE
• o-allylphenoxytrimethylsilane
• Benzene, 1-(2-propen-1-yl)-2-[(trimethylsilyl)oxy]-
• (2-Allylphenoxy)trimethylsilane,98%
• 18042-43-8
• DTXSID40567546
• MFCD12407078
• SCHEMBL8961940
• G65660
• EN300-23331949
• (2-Allylphenoxy)trimethylsilane, 98%

• MDL： MFCD12407078
• InChIKey： LJIXCUHZKDSCQX-UHFFFAOYSA-N
• Inchi： 1S/C12H18OSi/c1-5-8-11-9-6-7-10-12(11)13-14(2,3)4/h5-7,9-10H,1,8H2,2-4H3
• SMILES： [Si](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])OC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])C([H])=C([H])[H]

Computed Properties

• Exact Mass: 206.11300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 206.112691728g/mol
• Heavy Atom Count: 14
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 3.62880
• PSA: 9.23000
• Boiling Point: 85℃/5mm
• Density: 0.925

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds